Cas no 2117-12-6 (4-(trimethylsilyl)but-3-yn-1-ol)
4-(Trimethylsilyl)but-3-yn-1-ol is a versatile organosilicon compound featuring both a terminal alkyne and a hydroxyl functional group. Its trimethylsilyl (TMS) moiety enhances stability while allowing selective deprotection for further synthetic modifications. The hydroxyl group provides a handle for derivatization, making it useful in organic synthesis, particularly in Sonogashira couplings, click chemistry, and the preparation of complex molecular architectures. The compound’s dual functionality enables efficient incorporation into polymers, pharmaceuticals, and advanced materials. Its stability under various reaction conditions and compatibility with transition metal catalysts make it a valuable intermediate in fine chemical and pharmaceutical research.
2117-12-6 structure
Product Name:4-(trimethylsilyl)but-3-yn-1-ol
CAS No:2117-12-6
MF:C7H14OSi
MW:142.270963191986
MDL:MFCD00190217
CID:253736
PubChem ID:2760827
Update Time:2025-06-07
4-(trimethylsilyl)but-3-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Butyn-1-ol,4-(trimethylsilyl)-
- 4-(trimethylsilyl)but-3-yn-1-ol
- 4-TRIMETHYLSILYL-3-BUTYN-1-OL
- 3-Butyn-1-ol,4-(trimethylsilyl)
- 4-trimethylsilanyl-but-3-yn-1-ol
- 4-trimethylsilyl-3-butynol
- S19110
- D97430
- BS-23183
- AKOS006337397
- 4-(trimethylsilyl)-3-butyn-1-ol
- SCHEMBL103659
- CS-0187053
- DTXSID70375373
- A808480
- J-013898
- EN300-187490
- VSTMVAFCUIGHQI-UHFFFAOYSA-N
- A20722
- 2117-12-6
- AMY42147
- FT-0651068
- 3-Butyn-1-ol, 4-(trimethylsilyl)-
- MFCD00190217
- 4-trimethylsilyl-3-butyne-1-ol
- 4-trimethylsilylbut-3-yn-1-ol
- CAA11712
- SY162720
- DB-008430
-
- MDL: MFCD00190217
- Inchi: 1S/C7H14OSi/c1-9(2,3)7-5-4-6-8/h8H,4,6H2,1-3H3
- InChI Key: VSTMVAFCUIGHQI-UHFFFAOYSA-N
- SMILES: [Si](C#CCCO)(C)(C)C
Computed Properties
- Exact Mass: 142.08100
- Monoisotopic Mass: 142.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.885±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 86-88 ºC (0.4 Torr)
- Flash Point: 50.1±22.6 ºC,
- Refractive Index: 1.4563 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (5.1 g/l) (25 º C),
- PSA: 20.23000
- LogP: 1.24960
- Solubility: Not determined
4-(trimethylsilyl)but-3-yn-1-ol Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-(trimethylsilyl)but-3-yn-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S19110-5g |
4-Trimethylsilyl-3-butyn-1-ol |
2117-12-6 | 98+% | 5g |
£25.00 | 2022-02-28 | |
| Fluorochem | S19110-25g |
4-Trimethylsilyl-3-butyn-1-ol |
2117-12-6 | 98+% | 25g |
£95.00 | 2022-02-28 | |
| Chemenu | CM343362-5g |
4-Trimethylsilyl-3-butyn-1-ol |
2117-12-6 | 95%+ | 5g |
$58 | 2023-02-02 | |
| Chemenu | CM343362-25g |
4-Trimethylsilyl-3-butyn-1-ol |
2117-12-6 | 95%+ | 25g |
$215 | 2023-02-02 | |
| Chemenu | CM343362-100g |
4-Trimethylsilyl-3-butyn-1-ol |
2117-12-6 | 95%+ | 100g |
$800 | 2023-02-02 | |
| Apollo Scientific | OR936873-5g |
4-Trimethylsilyl-3-butyn-1-ol |
2117-12-6 | 95% | 5g |
£85.00 | 2023-09-01 | |
| Apollo Scientific | OR936873-25g |
4-Trimethylsilyl-3-butyn-1-ol |
2117-12-6 | 95% | 25g |
£164.00 | 2025-02-19 | |
| abcr | AB113567-10 g |
4-Trimethylsilyl-3-butyn-1-ol, 98%; . |
2117-12-6 | 98% | 10 g |
€187.50 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-JR228-5g |
4-(trimethylsilyl)but-3-yn-1-ol |
2117-12-6 | 98% | 5g |
¥1256.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-JR228-1g |
4-(trimethylsilyl)but-3-yn-1-ol |
2117-12-6 | 98% | 1g |
¥350.0 | 2022-07-28 |
4-(trimethylsilyl)but-3-yn-1-ol Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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